1-(4-isopropylphenoxy)-3-[4-(2-pyridinyl)-1-piperazinyl]-2-propanol dihydrochloride

• IUPAC Name: 1-(4-propan-2-ylphenoxy)-3-(4-pyridin-2-ylpiperazin-1-yl)propan-2-ol;dihydrochloride
• InChI: InChI=1S/C21H29N3O2.2ClH/c1-17(2)18-6-8-20(9-7-18)26-16-19(25)15-23-11-13-24(14-12-23)21-5-3-4-10-22-21;;/h3-10,17,19,25H,11-16H2,1-2H3;2*1H
• InChI Key: DGRDRULVSDZTGR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)OCC(CN2CCN(CC2)C3=CC=CC=N3)O.Cl.Cl
• Molecular Formula: C21H31Cl2N3O2
• Molecular Weight: 428.4 g/mol

Description

Synthesis Analysis

The compound's synthesis involves multiple steps, incorporating stereochemical considerations for achieving the desired optical purity and functionality. For example, the synthesis of related piperazine derivatives with high optical purities was accomplished through optical resolution methods, demonstrating the complexity and precision required in synthesizing compounds with specific stereochemical configurations (Ashimori et al., 1991).

Molecular Structure Analysis

X-ray crystallography and nuclear magnetic resonance (NMR) techniques are pivotal in elucidating the molecular structure of such compounds. The structural analysis reveals the conformational details necessary for the biological activity of these molecules. An example of this approach is the detailed structural analysis of anti-arrhythmic and hypotensive agents, where the geometry of the aminoalcohol chain was found to be crucial (Ciechanowicz-Rutkowska et al., 1992).